(E)-1-(1,3-benzodioxol-5-yl)-3-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(1,3-benzodioxol-5-yl)-3-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H14N2O4/c23-17(15-5-9-18-19(12-15)25-13-24-18)8-4-14-2-6-16(7-3-14)26-20-21-10-1-11-22-20/h1-12H,13H2/b8-4+
• InChI Key: CDWCXQFKWNCTJU-XBXARRHUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=CC3=CC=C(C=C3)OC4=NC=CC=N4
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)/C=C/C3=CC=C(C=C3)OC4=NC=CC=N4
• Molecular Formula: C20H14N2O4
• Molecular Weight: 346.3 g/mol

Description

(E)-1-(1,3-benzodioxol-5-yl)-3-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one, commonly referred to as BDPP, is a synthetic compound with a wide range of applications in the scientific and medical fields. This compound was first synthesized in the early 2000s and has since been studied for its potential uses in drug design, biochemistry, and physiology. BDPP has a unique structure and properties that make it an attractive target for further research.

Scientific Research Applications

Antiproliferative Activity

(E)-1-(1,3-Benzodioxol-5-yl)-3-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one and related compounds have demonstrated antiproliferative activity. For instance, compounds derived from Daphniphyllum macropodum, including neolignans similar in structure, showed significant inhibition of cancer cell growth in human non-small cell lung cancer (NSCLC) A549 and H460 cell lines. This suggests potential applications in cancer research and therapy (Ma et al., 2017).

Molecular-Electronic Structures

Molecules containing the (E)-1-(1,3-benzodioxol-5-yl)-3-phenylprop-2-en-1-one structure exhibit polarized molecular-electronic structures. These molecules are linked by N-H⋯O and C-H⋯π hydrogen bonds, forming complex structures, which could be relevant in the design of new molecular materials and in understanding their supramolecular aggregation (Low et al., 2004).

Antimicrobial Activity

Some derivatives of this compound have been found to have significant antimicrobial activity. For example, certain pyrimidine derivatives demonstrated better antimicrobial activity than the reference drug ciprofloxacin, which implies potential applications in developing novel antimicrobial agents (Arshad, 2020).

Fluorescence Binding with Bovine Serum Albumin

Derivatives of (E)-1-(1,3-benzodioxol-5-yl)-3-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one have been studied for their interactions with bovine serum albumin (BSA) using fluorescence and UV–vis spectral studies. This research is crucial for understanding the bioavailability and pharmacokinetics of these compounds, which could be beneficial in drug development (Meng et al., 2012).